Cas no 2551117-49-6 (2-(Heptane-4-sulfinyl)-3-methylbutanoic acid)

• Product Name: 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid
• CAS No: 2551117-49-6
• MF: C₁₂H₂₄O₃S
• MW: 248.382163047791
• MDL: MFCD32874968
• CID: 5670699
• PubChem ID: 165871744
• Update Time: 2025-10-29

2-(Heptane-4-sulfinyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(heptane-4-sulfinyl)-3-methylbutanoic acid
• EN300-27152228
• 2551117-49-6
• 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid

• MDL： MFCD32874968
• Inchi： 1S/C12H24O3S/c1-5-7-10(8-6-2)16(15)11(9(3)4)12(13)14/h9-11H,5-8H2,1-4H3,(H,13,14)
• InChI Key： CVSJMFZHCDLBQO-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C(C)C)(C(CCC)CCC)=O

Computed Properties

• Exact Mass: 248.14461580g/mol
• Monoisotopic Mass: 248.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid

Recent Advances in the Study of 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid (CAS: 2551117-49-6)

2-(Heptane-4-sulfinyl)-3-methylbutanoic acid (CAS: 2551117-49-6) is a novel sulfinyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its role as a promising candidate for drug development.

The compound's structure, characterized by a sulfinyl group and a branched alkyl chain, has been shown to exhibit remarkable stability and bioavailability. Researchers have employed advanced synthetic techniques, including asymmetric synthesis and catalytic oxidation, to produce high-purity samples of 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid. These methods have been optimized to achieve high yields and enantiomeric purity, which are critical for its application in pharmaceutical research.

In vitro and in vivo studies have demonstrated that 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid possesses potent anti-inflammatory and antioxidant properties. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in chronic inflammatory diseases and oxidative stress-related conditions. These findings highlight its potential as a therapeutic agent for diseases such as rheumatoid arthritis, neurodegenerative disorders, and cardiovascular diseases.

Furthermore, recent pharmacokinetic studies have revealed favorable absorption and distribution profiles for 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid, with minimal toxicity observed in preclinical models. These results support its further development as a drug candidate, with ongoing research focusing on optimizing its formulation and delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-(Heptane-4-sulfinyl)-3-methylbutanoic acid represents a promising compound in the field of medicinal chemistry, with significant potential for therapeutic applications. Future research should aim to elucidate its detailed mechanism of action and explore its efficacy in clinical trials, paving the way for its eventual translation into clinical use.